Cas no 865886-81-3 (1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester)

• Product Name: 1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester
• CAS No: 865886-81-3
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 1853259
• PubChem ID: 76852911
• Update Time: 2025-04-21

1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester
• ethyl 5-methoxy-1-methyl-1H-indazole-3-carboxylate
• DB-430356
• 1h-indazole-3-carboxylic acid,5-methoxy-1-methyl-,ethyl ester
• 865886-81-3

• Inchi： 1S/C12H14N2O3/c1-4-17-12(15)11-9-7-8(16-3)5-6-10(9)14(2)13-11/h5-7H,4H2,1-3H3
• InChI Key： NLZZPYIJFXKTSV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C(=O)OCC)=NN2C

Computed Properties

• Exact Mass: 234.10044231Da
• Monoisotopic Mass: 234.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų